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Compound of Interest

Compound Name: Prodiamine

Cat. No.: B1679157

This technical support center provides researchers, scientists, and drug development
professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and
experimental protocols to optimize the use of Prodiamine in turfgrass research, with a primary
focus on avoiding phytotoxicity.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mode of action for Prodiamine?

Al: Prodiamine is a pre-emergent herbicide belonging to the dinitroaniline family.[1] Its primary
mode of action is the inhibition of microtubule assembly in plant cells.[1][2] It specifically
prevents the formation of tubulin, the protein building block of microtubules.[1][3] This
disruption halts cell division (mitosis), primarily in the roots and shoots of germinating seeds,
preventing them from developing and establishing.

Q2: What are the visual symptoms of Prodiamine injury in turfgrass?

A2: Since Prodiamine affects root development, symptoms of injury can include stunted
growth, poor establishment of new seedlings, and inhibited root formation. Specifically, treated
plants may exhibit short, stubby secondary roots with limited root hair development. In cases
where sensitive turfgrass is treated, especially at higher rates, you may observe a general lack
of vigor, thinning of the turf stand, and reduced ability to recover from stress. For newly seeded
areas, a failure of seedlings to emerge is the primary symptom.
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Q3: How do environmental factors influence Prodiamine's efficacy and potential for turfgrass
injury?

A3: Environmental conditions play a critical role.

» Soil Temperature: Prodiamine application is often timed to soil temperatures. For preventing
summer annual weeds like crabgrass, application should occur before soil temperatures
consistently reach 55°F (13°C).

e Moisture: Prodiamine requires activation by at least 0.5 inches of rainfall or irrigation within
14 days of application to create a chemical barrier in the soil. Excessive rainfall can dilute the
product, while insufficient moisture can limit its movement into the soil where seeds
germinate.

» Sunlight: Prodiamine can be broken down by sunlight (photodegradation), which is why it's
important for it to be watered into the soil.

» Soil Composition: Efficacy can be reduced in soils with high organic matter content due to
the herbicide binding to organic particles. It performs best in neutral to slightly acidic solls.

Q4: Can | use Prodiamine on newly seeded or sodded turfgrass?

A4: No. Applying Prodiamine to newly seeded turf will inhibit germination and kill the
establishing grass. It is recommended to wait at least 60 days after seeding, or until after the
second mowing, before applying Prodiamine. For new sod, you should not apply Prodiamine
until the sod has firmly rooted and the edges have filled in.

Troubleshooting Guide

Problem 1: | applied Prodiamine at the recommended rate, but I'm observing significant
turfgrass injury (stunting, poor rooting).
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Potential Cause Troubleshooting Step

Avoid applying Prodiamine to turf that is already
Turfgrass Stress stressed due to drought, low fertility, or pest

damage, as this increases the risk of injury.

For sensitive species like creeping bentgrass,
mowing heights below 0.5 inches can lead to a

Incorrect Mowing Height shallow root system that comes into contact with
the herbicide barrier, inhibiting new root

formation.

Turf less than one year old, particularly

Kentucky bluegrass, can show significant quality
Immature Turf loss from single high-rate applications (= 1.4

kg/ha ). Consider using lower rates or split

applications on juvenile turf.

Injury is likely if Prodiamine is applied before the
R ‘o di secondary roots of new seedlings have reached
ecent Overseedin
J the second inch of soil. Ensure sufficient time

has passed since overseeding.

Repeated applications over several years can
Soil Buildup lead to soil buildup, increasing the risk of injury

to desirable plants.

Problem 2: My Prodiamine application resulted in poor weed control.
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Potential Cause Troubleshooting Step

Prodiamine must be "watered in" with at least
o 0.5 inches of irrigation or rainfall within 14 days
Improper Activation . ) i .
to move it into the soil and form a barrier. Failure

to activate will result in poor control.

Applications must be made before target weeds
Aoplication Timi germinate. Prodiamine has no post-emergent
pplication Timing o _
activity and will not control weeds that have

already emerged.

Cultural practices like aeration or disking after
) o ) application can disrupt the chemical barrier in
Disturbed Herbicide Barrier ) )
the soil, leading to reduced weed control. Aerate

before applying Prodiamine.

Some weed populations, such as Poa annua

(annual bluegrass), have developed resistance
Herbicide Resistance to Prodiamine and other Group 3 herbicides. If

resistance is suspected, rotate to a herbicide

with a different mode of action.

Using a rate that is too low for the target weed
o pressure or desired length of control will result in
Incorrect Application Rate . _ _ _
efficacy failure. Always calibrate equipment and

use the proper rate for your specific conditions.

Data & Application Rates

Quantitative data from various sources are summarized below. Note that rates can vary
significantly based on turfgrass species, soil type, and the formulation of the product used.
Always consult the product label for specific instructions.

Table 1: Maximum Annual Application Rates for Prodiamine 65 WDG by Turfgrass Species
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. Maximum Rate (lbs. Maximum Rate (lbs.

Turfgrass Species .

a.i.lacrelyear) Product/acrelyear)
Bermudagrass, Bahiagrass,
Centipedegrass, Seashore

_ 1.5 395

Paspalum, St. Augustinegrass,
Tall Fescue, Zoysiagrass
Buffalograss, Kentucky

1.0 263

Bluegrass, Perennial Ryegrass

Data adapted from product labels. Note: "a.i." refers to active ingredient. Product rates are for a
specific granular formulation (0.38% a.i.) and will differ for other formulations like Water
Dispersible Granules (WDG).

Table 2: Recommended Prodiamine 65 WDG Application Rates for Crabgrass Control

Desired Length of Control Oz. of Product per 1,000 sq. ft.
2-3 Months 0.185

3-4 Months 0.28

4-5 Months 0.37

5-6 Months 0.42

6-8 Months 0.55-0.83

Rates are for a 65% Water Dispersible Granule (WDG) formulation. Rates depend on turfgrass
tolerance. Always start with lower rates in research settings.

Visualizations
Prodiamine's Mode of Action
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Caption: Prodiamine inhibits microtubule assembly, halting cell division and growth.

Experimental Workflow for Determining Turfgrass
Phytotoxicity
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Caption: Workflow for a Prodiamine phytotoxicity trial on turfgrass.
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Experimental Protocols

Protocol 1: Determining the Maximum Safe Rate of Prodiamine on a Turfgrass Cultivar

This protocol is designed to assess turfgrass tolerance and identify the threshold at which
phytotoxicity occurs.

1. Objective: To determine the maximum application rate of a specific Prodiamine formulation
(e.g., 65 WDG) that can be safely applied to an established turfgrass cultivar without causing

significant injury or reduction in quality.

2. Materials:

o Established, uniform plots of the target turfgrass species (e.g., 'Princess-77' Bermudagrass).
e Prodiamine 65 WDG (or other formulation being tested).

o Calibrated research sprayer (e.g., CO2-pressurized backpack sprayer with appropriate
nozzles).

« Digital scale (for measuring herbicide).
e Measuring containers.
e Plot markers.
» Data collection sheets or device.
e Personal Protective Equipment (PPE) as per product label.
3. Experimental Design:
e Treatments:
o T1: Untreated Control
o T2: Prodiamine @ 0.5x the recommended label rate

o T3: Prodiamine @ 1x the recommended label rate
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o T4: Prodiamine @ 2x the recommended label rate (to simulate overlap)

o T5: Prodiamine @ 4x the recommended label rate

Design: Randomized Complete Block Design (RCBD) with 4 replications.
Plot Size: Minimum of 2m x 2m per plot.
. Procedure:
Pre-Application:
o Ensure turf is healthy, actively growing, and not under any environmental stress.
o Mow the entire experimental area to a uniform height 1-2 days prior to application.

o Calibrate the sprayer to deliver a known volume of liquid per unit area (e.g., 2 gallons per
1,000 sq. ft.).

Treatment Preparation & Application:
o Calculate the amount of Prodiamine needed for each treatment level based on plot size.

o Accurately weigh the Prodiamine for each treatment and mix with a known volume of
water to create the spray solution.

o Apply the treatments uniformly to their assigned plots, walking at a consistent speed.
Post-Application:

o Within 24 hours of application (and no later than 14 days), apply 0.5 inches of irrigation to
activate the herbicide.

o Resume normal maintenance practices (mowing, irrigation) for the duration of the trial.
. Data Collection and Evaluation:

Visual Phytotoxicity Ratings: At 7, 14, 21, and 28 days after treatment (DAT), visually assess
each plot for signs of injury. Use a scale of 1 to 9, where 1 = dead turf, 7 = acceptable quality
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(no visible injury), and 9 = ideal turf.

o Turfgrass Quality: At the same intervals, rate overall turf quality (color, density, uniformity) on
a 1-9 scale.

» Clipping Yield: Collect clippings from a measured strip within each plot at regular intervals.
Dry the clippings in an oven until a constant weight is achieved and record the dry weight.

e Root Analysis: At the conclusion of the study (e.g., 60 DAT), collect soil cores from each plot
to assess root length, density, and biomass.

6. Data Analysis: Analyze the collected data using Analysis of Variance (ANOVA) to determine
if there are statistically significant differences between the treatments for each evaluation
metric. Use a mean separation test (e.g., Tukey's HSD) to identify which application rates
cause significant injury compared to the untreated control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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